An In-depth Technical Guide to 5-Chloropyrimidin-4-ol: A Key Intermediate in Drug Discovery
An In-depth Technical Guide to 5-Chloropyrimidin-4-ol: A Key Intermediate in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and biological significance of 5-Chloropyrimidin-4-ol, a crucial building block in the development of targeted therapeutics, particularly kinase inhibitors.
Chemical Structure and Properties
5-Chloropyrimidin-4-ol is a heterocyclic organic compound with a pyrimidine ring substituted with a chlorine atom and a hydroxyl group. Its structure and key properties are summarized below.
Table 1: Chemical and Physical Properties of 5-Chloropyrimidin-4-ol
| Property | Value | Reference |
| IUPAC Name | 5-chloropyrimidin-4-ol | [1] |
| CAS Number | 4349-08-0 | [2] |
| Molecular Formula | C4H3ClN2O | [2] |
| Molecular Weight | 130.53 g/mol | [1][3][4] |
| Appearance | Colorless crystals | [2] |
| Melting Point | 128-131 °C | [2] |
| Solubility | Moderately soluble in polar organic solvents; limited solubility in water. | [2] |
| SMILES | ClC=1C(=NC=NC1)O | [2] |
Spectroscopic Data
While specific spectra are proprietary to chemical suppliers, typical analytical data used for the characterization of 5-Chloropyrimidin-4-ol are listed below. This information is crucial for confirming the identity and purity of the compound after synthesis.
Table 2: Spectroscopic Data for 5-Chloropyrimidin-4-ol
| Technique | Expected Peaks/Signals |
| ¹H NMR | Signals corresponding to the protons on the pyrimidine ring. |
| ¹³C NMR | Signals corresponding to the four carbon atoms of the pyrimidine ring. |
| FTIR (cm⁻¹) | Characteristic peaks for O-H, C=C, C-N, and C-Cl bonds. |
| Mass Spec (m/z) | Molecular ion peak corresponding to the molecular weight of the compound. |
Synthesis and Reactivity
5-Chloropyrimidin-4-ol serves as a versatile intermediate in organic synthesis. The chloro-substituent enables it to participate in nucleophilic aromatic substitution reactions, a key step in the synthesis of more complex molecules.[2]
General Synthesis of Pyrimidine Derivatives
The synthesis of substituted pyrimidines often involves the condensation of a β-dicarbonyl compound or its equivalent with an amidine or a related compound. For fluorinated pyrimidines, a common method involves the reaction of amidine hydrochlorides with potassium 2-cyano-2-fluoroethenolate.[5]
Experimental Protocol: Synthesis of a Kinase Inhibitor Intermediate from a Dichloropyrimidine
This protocol illustrates a common strategy for the synthesis of kinase inhibitors, involving sequential nucleophilic aromatic substitution on a dihalopyrimidine, a class of compounds to which 5-chloropyrimidin-4-ol is related. This provides a relevant example of the types of reactions this scaffold undergoes.
Materials:
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2,4-dichloro-5-bromopyrimidine
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Primary or secondary amine (1.0 eq)
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Diisopropylethylamine (DIPEA)
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Tetrahydrofuran (THF)
Procedure:
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Dissolve 2,4-dichloro-5-bromopyrimidine in THF and cool the solution to -70 °C.
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Slowly add a solution of the primary or secondary amine and DIPEA in THF.
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Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or LC-MS.
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Upon completion, the reaction mixture is typically worked up by extraction and purified by column chromatography to yield the mono-aminated product. This intermediate can then be used in subsequent cross-coupling reactions, such as Suzuki or Buchwald-Hartwig, to introduce further diversity.
Biological Significance and Applications in Drug Development
5-Chloropyrimidin-4-ol is a valuable precursor for the synthesis of a variety of biologically active molecules, most notably kinase inhibitors for cancer therapy.[2] The pyrimidine scaffold is a common feature in many FDA-approved kinase inhibitors.
Role as a Kinase Inhibitor Scaffold
The pyrimidine core can mimic the purine ring of ATP, allowing it to bind to the ATP-binding site of kinases and inhibit their activity. The substituents on the pyrimidine ring are crucial for achieving potency and selectivity for the target kinase. The chloro group at the 5-position of 5-Chloropyrimidin-4-ol provides a reactive handle for introducing various functional groups to explore the chemical space around the kinase active site.
Targeting VEGFR-2 and CDK1 Signaling Pathways
Derivatives of 5-chloropyrimidine have been investigated as inhibitors of key kinases involved in cancer progression, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Cyclin-Dependent Kinase 1 (CDK1).[2]
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VEGFR-2: A key mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.
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CDK1: A central regulator of the cell cycle. Its aberrant activity can lead to uncontrolled cell proliferation, a hallmark of cancer.
Signaling Pathways
The following diagrams illustrate the general signaling pathways of VEGFR-2 and CDK1, which are targets of inhibitors derived from 5-Chloropyrimidin-4-ol.
Caption: VEGFR-2 Signaling Pathway.
Caption: CDK1 Signaling Pathway in Cell Cycle Progression.
Conclusion
5-Chloropyrimidin-4-ol is a cornerstone intermediate for the synthesis of targeted therapies, particularly in the realm of oncology. Its chemical versatility allows for the creation of diverse libraries of compounds for screening against various kinase targets. A thorough understanding of its properties, reactivity, and role in biological pathways is essential for medicinal chemists and drug development scientists working to design the next generation of precision medicines.
References
- 1. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Development - VEGF signaling via VEGFR2 - generic cascades Pathway Map - PrimePCR | Life Science | Bio-Rad [commerce.bio-rad.com]
- 4. Role of Cyclin-Dependent Kinase 1 in Translational Regulation in the M-Phase - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins - PMC [pmc.ncbi.nlm.nih.gov]
